Cas no 218301-31-6 (5-Isoxazolecarboxylic acid,3-(3-cyano-4-fluorophenyl)-4,5-dihydro-5-methyl-)

• Product Name: 5-Isoxazolecarboxylic acid,3-(3-cyano-4-fluorophenyl)-4,5-dihydro-5-methyl-
• CAS No: 218301-31-6
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• CID: 1404227
• Update Time: 2024-08-15

5-Isoxazolecarboxylic acid,3-(3-cyano-4-fluorophenyl)-4,5-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid,3-(3-cyano-4-fluorophenyl)-4,5-dihydro-5-methyl-
• 5-Isoxazolecarboxylic acid, 3-(3-cyano-4-fluorophenyl)-4,5-dihydro-5-methyl-

• Inchi： 1S/C12H9FN2O3/c1-12(11(16)17)5-10(15-18-12)7-2-3-9(13)8(4-7)6-14/h2-4H,5H2,1H3,(H,16,17)
• InChI Key： OHUHPIQFRBJPQM-UHFFFAOYSA-N
• SMILES： O1C(C)(C(O)=O)CC(C2=CC=C(F)C(C#N)=C2)=N1

Computed Properties

• Exact Mass: 248.05977

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 411.7±55.0 °C(Predicted)
• PSA: 82.68
• pka: 3.68±0.40(Predicted)